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Introduction

Anhydrous sodium metasilicate (NazSiOs) is an inorganic compound that serves as a versatile
material in a multitude of industrial and scientific applications.[1] While its primary uses are in
detergents, adhesives, and cements, its unique chemical properties, such as high alkalinity and
the ability to form silica gel, make it a subject of interest in various research contexts, including
materials science and potentially as an excipient or processing aid in specific pharmaceutical
formulations.[2][3] This technical guide provides a comprehensive overview of the core physical
and chemical properties of anhydrous sodium metasilicate, complete with detailed
experimental protocols for their determination and visual representations of key chemical
processes and analytical workflows.

Physical Properties

Anhydrous sodium metasilicate is a white, odorless, granular or crystalline powder.[4][5][6] It is
hygroscopic, readily absorbing moisture from the air, which can lead to the formation of lumps.
[7][8] The physical characteristics of anhydrous sodium metasilicate are critical to its handling,
storage, and performance in various applications.
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Table 1: Physical Properties of Anhydrous Sodium

Metasilicate
Property Value Units
Molecular Formula NazSiOs
Molecular Weight 122.06 g/mol
White, odorless, granular or
Appearance .
crystalline powder
Melting Point 1088 - 1089 °C
Density 24-261 g/cm3
Bulk Density 1.000 - 1.300 g/cm3
o 22.2 g/100 mL at 25°C; 160.6
Solubility in Water /100 mL

9/100 mL at 80°C

Solubility in Other Solvents

Insoluble in alcohol and acids

pH of 1% Aqueous Solution

~125-12.7

Crystal Structure

Orthorhombic

Chemical Properties

Anhydrous sodium metasilicate is a highly alkaline substance that readily dissolves in water to

produce a strongly alkaline solution.[1][4] Its chemical reactivity is characterized by its

interactions with acids, metals, and atmospheric components.

Key Chemical Reactions and Characteristics:

» Reaction with Acids: Anhydrous sodium metasilicate reacts exothermically with acids to

form silica gel.[2][7] This property is utilized in various applications, including the synthesis of

catalysts and adsorbents.

e Hygroscopicity: It readily absorbs moisture and carbon dioxide from the atmosphere.[2]
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» Corrosivity: Aqueous solutions of sodium metasilicate can be corrosive to certain metals,
such as aluminum, zinc, tin, and their alloys, leading to the formation of flammable hydrogen
gas.[7][9]

 Stability: It is stable under normal storage and handling conditions.[7]

« lonic Nature: In its solid state, the metasilicate anion is polymeric, consisting of corner-
shared {SiOa4} tetrahedra.[10]

Table 2: Chemical Reactivity and Stability of Anhydrous

Sodium Metasilicate
Property Description

Reactivity with Acids Exothermic reaction to form silica gel.[2][7]

o ) Corrosive to aluminum, zinc, tin, and their alloys
Reactivity with Metals ]
when wet, producing hydrogen gas.[7]

Stable under recommended storage conditions.

Stability
[7]

Hygroscopicity Readily absorbs moisture from the air.[8]

Strong acids, aluminum, zinc, tin, copper, and

Incompatibilities ]
their alloys.[7][9]

Experimental Protocols

The following section details the methodologies for determining the key physical and chemical
properties of anhydrous sodium metasilicate.

Determination of Bulk Density (Based on ASTM D1895)

Objective: To measure the apparent density of anhydrous sodium metasilicate in its granular
or powdered form.

Apparatus:

o Funnel with a specified orifice size
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e Measuring cup of a known volume (e.g., 100 cm?)

» Stand to hold the funnel

e Balance accurateto 0.1 g

Procedure:

o Ensure the apparatus is clean and dry.

e Position the funnel over the measuring cup on the stand.

o Close the funnel orifice and pour the anhydrous sodium metasilicate sample into the funnel.
e Open the orifice to allow the powder to flow freely into the measuring cup until it overflows.

» Level the top of the powder with the rim of the measuring cup using a straight edge.

e Weigh the measuring cup with the powder.

o Calculate the bulk density by dividing the mass of the powder by the volume of the cup.[5][9]
[11]

Determination of pH of an Aqueous Solution

Objective: To measure the pH of a 1% aqueous solution of anhydrous sodium metasilicate.

Apparatus:

pH meter with a glass electrode

Magnetic stirrer and stir bar

Beaker (100 mL)

Volumetric flask (100 mL)

Balance accurate to 0.01 g
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e Deionized water

Procedure:

Calibrate the pH meter using standard buffer solutions.

Accurately weigh 1.0 g of anhydrous sodium metasilicate.

Transfer the sample to a 100 mL volumetric flask and dissolve it in deionized water.

Make up the volume to the 100 mL mark with deionized water and mix thoroughly.

Transfer the solution to a beaker with a magnetic stir bar.

Immerse the pH electrode in the solution and start stirring.

Record the stable pH reading.[1]

Titrimetric Analysis for Sodium Oxide (Naz0) and Silicon
Dioxide (SiO2) Content

Objective: To quantitatively determine the NazO and SiO2z content in anhydrous sodium
metasilicate.

Apparatus:

Burette

o Pipettes

o Beakers (250 mL)

o Magnetic stirrer and stir bar

o Standardized 0.5 M Hydrochloric Acid (HCI) solution

e Sodium Fluoride (NaF), analytical grade

¢ Phenolphthalein indicator solution
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e Deionized water
Procedure:

o Sample Preparation: Accurately weigh approximately 1.0 g of the anhydrous sodium
metasilicate sample and dissolve it in 100 mL of deionized water in a 250 mL beaker.

e Naz20 Determination:
o Add a few drops of phenolphthalein indicator to the solution.
o Titrate with the standardized 0.5 M HCI solution until the pink color disappears.
o Record the volume of HCl used (V1).

e SiOz Determination:

o To the neutralized solution from the previous step, add approximately 2-3 grams of sodium
fluoride and stir to dissolve. The solution will become alkaline.

o Continue the titration with the 0.5 M HCI solution until the pink color disappears again.

o Record the total volume of HCI used from the beginning of the titration (V2).[10]

Determination of Crystal Structure by X-ray Diffraction
(XRD)

Objective: To identify the crystalline structure of anhydrous sodium metasilicate.
Apparatus:

» X-ray diffractometer with Cu Ka radiation

e Sample holder

Procedure:

e Grind the anhydrous sodium metasilicate sample to a fine powder.
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e Mount the powdered sample in the sample holder.
o Acquire the XRD pattern over a suitable 26 range (e.g., 10-80 degrees).

o Compare the resulting diffractogram with reference patterns from crystallographic databases
to identify the crystal system and space group. The expected pattern for anhydrous sodium
metasilicate corresponds to an orthorhombic crystal structure.[12][13]

Visualizations
Reaction of Anhydrous Sodium Metasilicate with Acid
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Caption: Reaction pathway of anhydrous sodium metasilicate with acid to form silica gel.

Analytical Workflow for Titrimetric Analysis
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Caption: Workflow for the determination of Na=O and SiOz content by titration.
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Experimental Workflow for Corrosion Testing
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Caption: Experimental workflow for assessing the corrosivity of sodium metasilicate solutions.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1246114?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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